Cas no 127321-51-1 (7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one)

7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one Properties

Names and Identifiers

• 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one
• 7-(diethylamino)-3-(hydroxymethyl)-4-methylchromen-2-one
• 7-DIETHYLAMINO-3-HYDROXYMETHYL-4-METHYL-CHROMEN-2-ONE
• 3-hydroxymethyl-4-methyl-7-diethylaminocoumarin
• 7-diethylamino-3-hydroxymethyl-4-methylcoumarin
• CHEMBRDG-BB 5211443
• 7-(diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one(SALTDATA: FREE)
• +Expand

• InChIKey： XGPAGXKXJDKNMG-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H19NO3/c1-4-16(5-2)11-6-7-12-10(3)13(9-17)15(18)19-14(12)8-11/h6-8,17H,4-5,9H2,1-3H3
• SMILES： CCN(CC)C1=CC2=C(C=C1)C(=C(CO)C(=O)O2)C

Computed Properties

• Exact Mass: 261.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 19

Experimental Properties

• LogP: 2.43990
• PSA: 53.68000

7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one Security Information

7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%